Cas no 132815-42-0 (2H-1-Benzopyran-2-one, 4-(propylamino)- (en))

• Product name: 2H-1-Benzopyran-2-one, 4-(propylamino)- (en)
• CAS No: 132815-42-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237
• CID: 3158530
• PubChem ID: 1714555

2H-1-Benzopyran-2-one, 4-(propylamino)- (en) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-(propylamino)- (en)
• AQ-349/42302560
• 4-(Propylamino)-2H-1-benzopyran-2-one
• AKOS004909264
• 4-(propylamino)chromen-2-one
• 4-(propylamino)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 4-(propylamino)-
• DTXSID201287736
• 132815-42-0

• MDL： MFCD02253281
• Inchi： InChI=1S/C12H13NO2/c1-2-7-13-10-8-12(14)15-11-6-4-3-5-9(10)11/h3-6,8,13H,2,7H2,1H3
• InChI Key： GDRCJLWGOVDQLL-UHFFFAOYSA-N
• SMILES： CCCNC1=CC(=O)OC2=CC=CC=C12

Computed Properties

• Exact Mass: 203.094628657Da
• Monoisotopic Mass: 203.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų